The maca protein ameliorates DSS-induced colitis in mice by modulating the gut microbiota and production of SCFAs†
Food & Function Pub Date: 2023-11-13 DOI: 10.1039/D3FO03654E
Abstract
Maca is a functional food with anti-inflammatory activity, and it is rich in protein. Currently, inflammatory bowel disease (IBD) is a common gastrointestinal disease. However, there is little research focusing on the effect of maca protein (MCP) on IBD. In this study, we extracted MCP from maca root and explored its effect and mechanism on improving dextran sodium sulfate (DSS)-induced IBD in mice. The results indicated that MCP intervention alleviated the clinical symptoms and colon tissue damage of mice with DSS-induced colitis and inhibited the expression of inflammatory factors. Moreover, it can modulate the gut microbiota composition in mice with DSS-induced colitis. The regulation is achieved by reducing the relative abundance of the IBD-exacerbating key bacterial genera: Lachnospiraceae_NK4A136_group, Bacteroides, Desulfovibrio, Prevotella, Helicobacter and Sutterella, while increasing the relative abundance of the IBD-alleviating key bacterial genera: norank_f_Muribaculaceae, Lactobacillus, Oscillospira, Akkermansia and Bifidobacterium. MCP can also promote the production of short-chain fatty acids (SCFAs). The further western blotting results indicated that MCP can regulate the Treg/Th17 immune balance in mice with colitis via the SCFAs-GPR41/43/HDAC1 signaling pathway. Overall, MCP can alleviate colitis by comprehensively regulating the gut microbiota and inflammatory response. It may be a promising functional component that reduces the risk of colitis by maintaining intestinal health.
Recommended Literature
- [1] Facile direct synthesis of ZnO nanoparticles within lyotropic liquid crystals: towards organized hybrid materials†
- [2] Microfluidic integration of substantially round glass capillaries for lateral patch clamping on chip
- [3] Using core-hole reference states for calculating X-ray photoelectron and emission spectra
- [4] Gas sensing with heterostructures based on two-dimensional nanostructured materials: a review
- [5] Correction: In silico decryption of serotonin–receptor binding: local non-covalent interactions and long-range conformational changes
- [6] First-principles study of lithium ion migration in lithium transition metal oxides with spinel structure
- [7] Regioselective synthesis of a vitamin K3 based dihydrobenzophenazine derivative: its novel crystal structure and DFT studies†
- [8] Aptamer-functionalized CdTe:Zn2+ quantum dots for the detection of tomato systemin†
- [9] Development and evaluation of new cyclooctynes for cell surface glycan imaging in cancer cells†
- [10] In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite†
Journal Name：Food & Function
Research Products
-
CAS no.: 126840-22-0
